Cas no 946256-76-4 (N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-methyl-4-nitrobenzamide)

• Product Name: N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-methyl-4-nitrobenzamide
• CAS No: 946256-76-4
• MF: C₁₈H₁₆N₄O₄
• MW: 352.344043731689
• CID: 6542915
• Update Time: 2025-07-15

N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-methyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-methyl-4-nitrobenzamide
• N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-methyl-4-nitrobenzamide

• Inchi： 1S/C18H16N4O4/c1-10-6-7-21-15(8-10)19-12(3)16(18(21)24)20-17(23)13-4-5-14(22(25)26)11(2)9-13/h4-9H,1-3H3,(H,20,23)
• InChI Key： ATBBYRVHUBOOEC-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CC(C)=CC2=NC=1C)(=O)C1=CC=C([N+]([O-])=O)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-methyl-4-nitrobenzamide

Comprehensive Analysis of N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-methyl-4-nitrobenzamide (CAS No. 946256-76-4)

The compound N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-methyl-4-nitrobenzamide (CAS No. 946256-76-4) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique pyrido[1,2-a]pyrimidin-3-yl core and 3-methyl-4-nitrobenzamide substituent, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and bioactivity profiles, which make it a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds like N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-methyl-4-nitrobenzamide has surged due to their versatility in targeting various biological pathways. The nitrobenzamide moiety, in particular, is known for its role in modulating enzyme activity, which aligns with current trends in precision medicine and targeted therapy. This compound's CAS No. 946256-76-4 is frequently searched in academic databases, reflecting its relevance in ongoing biochemical research.

One of the most compelling aspects of this compound is its potential application in addressing antibiotic resistance, a global health crisis. The pyrido[1,2-a]pyrimidine scaffold has been studied for its antimicrobial properties, and modifications such as the 3-methyl-4-nitrobenzamide group could enhance its efficacy. This aligns with the growing interest in next-generation antimicrobial agents, a topic frequently explored in scientific literature and public health discussions.

From a synthetic chemistry perspective, the preparation of N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-methyl-4-nitrobenzamide involves multi-step reactions that highlight the importance of regioselective functionalization and catalyst optimization. These processes are critical for achieving high yields and purity, which are essential for preclinical studies. The compound's CAS No. 946256-76-4 is often referenced in patents and research papers, underscoring its industrial and academic value.

Another area of interest is the compound's potential role in cancer research. The pyrido[1,2-a]pyrimidine core is structurally similar to other molecules known to inhibit kinase activity, a key mechanism in tumor growth. Researchers are investigating whether the 3-methyl-4-nitrobenzamide modification could improve selectivity and reduce off-target effects, a common challenge in oncology drug development.

In addition to its biomedical applications, N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-methyl-4-nitrobenzamide is also relevant in material science. Its conjugated system and nitro group make it a candidate for organic electronics and photovoltaic materials. This dual applicability in life sciences and advanced materials further enhances its appeal to a broad range of researchers.

To summarize, N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-methyl-4-nitrobenzamide (CAS No. 946256-76-4) is a multifaceted compound with significant potential in drug discovery, antimicrobial research, and material science. Its unique structural features and diverse applications make it a subject of ongoing investigation, reflecting the dynamic nature of modern scientific inquiry.